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Compound of Interest

Diethylammonium
Compound Name:
diethyldithiocarbamate

Cat. No. B132619

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Diethylammonium
diethyldithiocarbamate. It outlines the necessary personal protective equipment (PPE),
procedural guidance for safe handling and storage, and protocols for disposal and emergency
situations.

Hazard Identification and Classification

Diethylammonium diethyldithiocarbamate is classified as a hazardous chemical.[1] It is
known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

[4]

GHS Hazard Statements:

e H315: Causes skin irritation[2][3][4]

e H319: Causes serious eye irritation[2][3][4]

o H335: May cause respiratory irritation[2][3][4]
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Hazard Classification

Category

Skin Corrosion/Irritation

Category 2[1][3]

Serious Eye Damage/Eye Irritation

Category 2[1][3]

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)[1][3]

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment is mandatory when

handling Diethylammonium diethyldithiocarbamate.

PPE Component

Specifications

Rationale

Hand Protection

Chemical-resistant, impervious

gloves such as nitrile rubber.[3]

To prevent skin contact and
irritation.[5][6]

Eye Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved goggles.

[2]7]

To protect against dust
particles and splashes that can

cause serious eye irritation.[8]

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. A lab coat or
chemical-resistant suit is
recommended.[3][7][8][9]

To prevent skin contact and
contamination of personal

clothing.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN
149:2001 approved respirator
if exposure limits are exceeded

or if dust is generated.[7][10]

To prevent inhalation of dust
which may cause respiratory

irritation.[2]

Note: Always inspect PPE for damage before use and ensure proper fit.[8] Contaminated PPE

should be removed carefully to avoid skin contact and disposed of or decontaminated

according to established protocols.[3]
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Operational and Handling Plan

A systematic approach to handling Diethylammonium diethyldithiocarbamate is crucial for
laboratory safety.

Engineering Controls

o Ventilation: Work in a well-ventilated area.[1][2] Use a chemical fume hood to minimize
inhalation of dust.

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are in close proximity to the workstation.[1]

Safe Handling Practices

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Read the Safety
Data Sheet (SDS) thoroughly.[2]

» Dispensing: Avoid creating dust when handling the solid material.[1][2]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[1][3]

e Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][2]
Remove contaminated clothing and wash it before reuse.[1]

Storage Plan

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

o Atmosphere: Store under an inert atmosphere as the substance is hygroscopic and sensitive
to moisture.[1][3]

o Temperature: Keep refrigerated.[1]
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Emergency and Disposal Plan

First-Aid Measures
Exposure Route First-Aid Protocol

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1][3]
Eye Contact )

Remove contact lenses if present and easy to

do.[1][2] Seek immediate medical attention.[3]

Wash off immediately with plenty of soap and
i water for at least 15 minutes.[1][3] Remove
Skin Contact _ _ S
contaminated clothing.[11] If skin irritation

occurs, get medical advice/attention.[1]

Move the person to fresh air.[1][2] If not
Inhalation breathing, give artificial respiration.[1][2] Seek

medical attention.[1]

Do NOT induce vomiting.[1][3] Rinse mouth with

Ingestion . .
water.[2] Seek medical attention.[1]

Spill and Leak Procedures

o Evacuate: Evacuate personnel from the spill area.[2]
e Ventilate: Ensure adequate ventilation.[2]

o Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[2]

e Clean-up: Sweep up the spilled solid material, avoiding dust formation, and shovel it into a
suitable container for disposal.[1][2]

Disposal Plan

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[3]
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+ Disposal Method: Dispose of contents/container to an approved waste disposal plant.[1][2]
Contact a licensed professional waste disposal service.[2] Do not mix with other waste.[10]

+ Contaminated Packaging: Dispose of contaminated packaging as unused product.[2]

Exposure or Spill Occurs
Chemical Spill

Personal Exposure
@ @ w Evacuate, Ventilate, Contain, and Clean-up
First Aid
‘Wash with soap and water Rinse with water for 15 mins Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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